N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• IUPAC Name: N-[4-(2-methylprop-2-enoxy)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H23NO2/c1-13(2)12-20-16-10-8-15(9-11-16)18-17(19)14-6-4-3-5-7-14/h8-11,14H,1,3-7,12H2,2H3,(H,18,19)
• InChI Key: JZHXHHORNRPAOA-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)NC(=O)C2CCCCC2

Description

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide, also known as LY294002, is a commonly used inhibitor of phosphoinositide 3-kinase (PI3K). PI3K is an important enzyme involved in various cellular processes such as cell growth, differentiation, and survival. LY294002 has been widely used in scientific research to investigate the role of PI3K in different biological systems.

Mechanism of Action

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide acts as a competitive inhibitor of PI3K by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate, which leads to the inhibition of downstream signaling pathways. The inhibition of PI3K signaling has been shown to have various effects on cellular processes such as cell proliferation, survival, and metabolism.
Biochemical and Physiological Effects:
N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide has been shown to have various biochemical and physiological effects depending on the cell type and experimental conditions. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit neuronal survival and axonal growth, and modulate immune cell function. Additionally, N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide has been shown to affect glucose metabolism and insulin signaling in different cell types.

Advantages and Limitations for Lab Experiments

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide has several advantages as a research tool. It is a specific and potent inhibitor of PI3K, which allows for the selective inhibition of the enzyme in different biological systems. It is also relatively easy to use and can be administered to cells or animals through different routes. However, N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide has some limitations as well. It has been shown to have off-target effects on other enzymes such as mTOR, which can complicate the interpretation of experimental results. Additionally, the use of N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide in vivo can be challenging due to its poor solubility and low bioavailability.

Future Directions

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide has been a valuable research tool in investigating the role of PI3K in different biological systems. However, there are still several areas where further research is needed. One major direction is to investigate the role of PI3K in different disease models, including cancer, neurodegenerative diseases, and metabolic disorders. Additionally, the development of more specific and potent inhibitors of PI3K could help to overcome some of the limitations of N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide and improve the understanding of PI3K signaling in different biological systems.

Synthesis Methods

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves several chemical reactions including Grignard reaction, Friedel-Crafts acylation, and amidation. The final product is obtained after several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide has been extensively used in scientific research to investigate the role of PI3K in various biological processes. It has been used in both in vitro and in vivo studies to elucidate the molecular mechanisms underlying different biological phenomena. Some of the major research areas where N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}cyclohexanecarboxamide has been used include cancer biology, neurobiology, immunology, and cardiovascular research.